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Chemical Profile and Mechanism of Action

Fluacrypyrim is a methoxyacrylate strobilurin analog effective against various spider mites on fruit and

vegetable crops [1]. Its primary mode of action is the inhibition of mitochondrial complex III electron

transport at the Qo site, which disrupts cellular respiration in mites [1] [2].

The table below summarizes its core technical characteristics:

Property Description / Value

IUPAC Name Methyl (E)-2-{α-[2-isopropoxy-6-(trifluoromethyl)pyrimidin-4-yloxy]-o-tolyl}-3-
methoxyacrylate [1]

Chemical Formula C₂₀H₂₁F₃N₂O₅ [1]

Mode of Action Mitochondrial complex III electron transport inhibitor (at Qo site) [1]

IRAC MoA
Classification

20C [1]

Primary Use Acaricide / Miticide [1]

Water Solubility 0.344 mg/L (at 20 °C, pH 7) - Low [1]
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Property Description / Value

Log P 4.5 - High [1]

This mechanism of action can be visualized in the following pathway diagram:
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Click to download full resolution via product page

Fluacrypyrim disrupts cellular energy production by inhibiting the mitochondrial electron transport chain at

the Qo site of Complex III, leading to acaricidal effects.

Synthesis and Structure-Activity Relationship (SAR)

The traditional synthesis of Fluacrypyrim has been noted for its long steps and low yield [2]. Recent

research focuses on designing novel analogs to improve acaricidal activity and cost-effectiveness.

A key strategy involves isosteric replacement, such as introducing a thioether group and constructing a

pyrimidine substructure bearing alkenyl/haloalkenyl groups [2]. The synthetic route for these novel

compounds offers advantages like convenient synthesis, simple post-processing, and high yield [2].

Critical SAR insights from the evaluation of these novel phenyl methoxyacrylate derivatives include [2]:

The R1 group on the pyrimidine ring significantly influences activity; a CHF₂ group can yield activity

comparable to Fluacrypyrim's CF₃ group.
Modifications at the R2 position (e.g., allyl, 3,3-dichloroallyl) can dramatically enhance acaricidal

activity.
Compound 4j, featuring a 3,3-dichloroallylthio group, demonstrated superior larvicidal and ovicidal

activity—approximately twice as effective as Fluacrypyrim in greenhouse tests and effective in field
trials against Panonychus citri.

The workflow for this modern design and synthesis approach is outlined below:
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Modern workflow for synthesizing and evaluating novel strobilurin acaricides, highlighting the key

intermediate and controlled reaction step.

Biological Efficacy and Toxicology

Data from both the literature and recent studies provide a comparative view of Fluacrypyrim's profile and

the potential of its newer analogs.
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Parameter Fluacrypyrim Novel Derivative (4j)

Activity against T. cinnabarinus
(Larvae/Adults)

Baseline Nearly 2x higher than Fluacrypyrim [2]

Ovicidal Activity Baseline Nearly 2x higher than Fluacrypyrim [2]

Field Efficacy vs. P. citri Effective Effective with long-lasting persistence
& rapid action [2]

Acute Mammalian Toxicity (LD₅₀) Low [1] Relatively low [2]

Toxicity to Honeybees Not particularly
toxic [1]

Relatively low [2]

Toxicity to Aquatic Species Moderate to high
[1]

Information not specified in sources

Persistence in Aquatic Systems Can be persistent
[1]

Information not specified in sources

Future Research and Development Directions

Fluacrypyrim represents an active area of research in agrochemical discovery. Key future directions

include:

Optimization of Novel Analogs: Further development of compounds like 4j, which demonstrate

significantly improved acaricidal activity [2].
Resistance Management: Mitigating resistance development in mite populations, which is a

significant challenge due to their short life cycle and high reproduction rate [2].
Advanced Detection Methods: Exploring eco-friendly biosensors and nanobiosensors for

detecting insecticides like Fluacrypyrim in the environment [3].

It is worth noting that, according to the University of Hertfordshire's Pesticide Properties Database,

Fluacrypyrim is not approved under the European Union's EC Regulation 1107/2009 [1].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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